Cas no 1305711-85-6 (Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate)

Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate is a heterocyclic organic compound featuring a benzoxazole core substituted with an ethyl group at the 2-position and a methoxycarbonyl group at the 6-position. This structure imparts versatility in synthetic applications, particularly as an intermediate in pharmaceuticals, agrochemicals, and materials science. The ester functionality enhances reactivity for further derivatization, while the benzoxazole scaffold contributes to stability and potential bioactivity. Its well-defined molecular architecture makes it valuable for constructing complex molecules in medicinal chemistry. The compound is typically characterized by high purity and consistent performance, ensuring reliability in research and industrial processes.

Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate structure

1305711-85-6 structure

Product Name:Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate

CAS No:1305711-85-6

MF:C₁₁H₁₁NO₃

MW:205.209943056107

MDL:MFCD14635900

CID:1076608

PubChem ID:75365503

Update Time:2025-06-07

Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate Chemical and Physical Properties

Names and Identifiers

- Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate
- Methyl 2-ethyl-6-benzoxazolecarboxylate
- AS-8425
- Methyl2-ethylbenzo[d]oxazole-6-carboxylate
- MFCD14635900
- 1305711-85-6
- SCHEMBL24337872
- 6-Benzoxazolecarboxylic acid, 2-ethyl-, methyl ester
- DTXSID801218478
- AKOS027420661
- DB-402003
- CS-0324581
- Methyl 2-ethylbenzo[d]oxazole-6-carboxylate
- MDL： MFCD14635900
- Inchi： 1S/C11H11NO3/c1-3-10-12-8-5-4-7(11(13)14-2)6-9(8)15-10/h4-6H,3H2,1-2H3
- InChI Key： ZXTHAWXDCNDYFT-UHFFFAOYSA-N
- SMILES： O1C(CC)=NC2C=CC(C(=O)OC)=CC1=2

Computed Properties

Exact Mass: 205.07389321g/mol
Monoisotopic Mass: 205.07389321g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 15
Rotatable Bond Count: 3
Complexity: 244
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 52.3Å²

Experimental Properties

Density: 1.2±0.1 g/cm3
Boiling Point: 300.1±15.0 °C at 760 mmHg
Flash Point: 135.3±20.4 °C
Vapor Pressure: 0.0±0.6 mmHg at 25°C

Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate Security Information

Signal Word：warning
Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
Warning Statement： P264+P280+P305+P351+P338+P337+P313
Safety Instruction： H303+H313+H333
Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Methyl 2-ethyl-1,3-benzoxazole-6-carboxylate Pricemore >>

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